Cas no 4873-46-5 (5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid)
4873-46-5 structure
Product Name:5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
CAS No:4873-46-5
MF:C10H7I3N2O5
MW:615.886399507523
CID:1060102
PubChem ID:20575070
Update Time:2025-07-30
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
- 5-(2-aminoacetamido)-2,4,6-triiodoisophthalic acid
- 5-[(2-Aminoacetyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxylic Acid
- SCHEMBL11387512
- DB-295634
- 5-[(2-aminoacetyl)amino]-2,4,6-triiodobenzene-1,3-dicarboxylic acid
- 4873-46-5
- starbld0026531
-
- Inchi: 1S/C10H7I3N2O5/c11-5-3(9(17)18)6(12)8(15-2(16)1-14)7(13)4(5)10(19)20/h1,14H2,(H,15,16)(H,17,18)(H,19,20)
- InChI Key: FUOXCOHIWKJOMU-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)O)=C(C(C(=O)O)=C(C=1NC(CN)=O)I)I
Computed Properties
- Exact Mass: 615.7489g/mol
- Monoisotopic Mass: 615.7489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 130Ų
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A578860-2.5mg |
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid |
4873-46-5 | 2.5mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A578860-25mg |
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid |
4873-46-5 | 25mg |
$ 1596.00 | 2023-04-19 | ||
| A2B Chem LLC | AG26234-2.5mg |
5-(2-AMinoacetaMido)-2,4,6-triiodo-isophthalic Acid |
4873-46-5 | 2.5mg |
$725.00 | 2024-04-19 |
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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